molecular formula C19H13F3N4O4S2 B2730586 N-(5-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide CAS No. 897757-89-0

N-(5-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

Cat. No. B2730586
CAS RN: 897757-89-0
M. Wt: 482.45
InChI Key: CZBHVOHMAVWYBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-(5-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide” is a complex organic molecule. It contains a trifluoromethyl group, which is a common feature in many pharmaceuticals due to its ability to modify the chemical behavior of the molecule .

Scientific Research Applications

Synthesis and Biological Activities

Microwave-assisted Synthesis and Antimicrobial Activities

Researchers have developed methods for synthesizing compounds containing structures similar to the chemical compound of interest, focusing on their potential antimicrobial, antilipase, and antiurease activities. This work highlights the versatility of these compounds in potentially addressing various microbial infections and their enzymatic functions (Başoğlu et al., 2013).

Angiotensin II Receptor Antagonism

Studies on benzimidazole derivatives bearing acidic heterocycles, which share a structural resemblance with the compound , have shown promising results in angiotensin II receptor antagonistic activities. This research suggests potential applications in treating conditions related to the angiotensin II receptor, such as hypertension (Kohara et al., 1996).

Anti-Inflammatory and Analgesic Agents

Novel compounds derived from structures akin to the specified compound have been synthesized and evaluated for their anti-inflammatory and analgesic activities. This indicates the compound's potential utility in the development of new therapeutic agents for managing pain and inflammation (Abu‐Hashem et al., 2020).

Anticancer Potential

Anticancer Activities

Research into compounds incorporating the thiadiazole moiety, similar to the chemical of interest, has demonstrated significant anticancer activities. This suggests the potential for developing new anticancer drugs based on modifications of this chemical structure (Gomha et al., 2017).

Antitubercular and Antimicrobial Applications

Antitubercular Activity

Thiazole and thiadiazole derivatives have been synthesized and evaluated for their antitubercular and antimicrobial activities. This research suggests the potential for these compounds to be developed into treatments for tuberculosis and other microbial infections (Jeankumar et al., 2013).

properties

IUPAC Name

N-[5-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H13F3N4O4S2/c20-19(21,22)11-2-4-12(5-3-11)23-15(27)8-31-18-26-25-17(32-18)24-16(28)10-1-6-13-14(7-10)30-9-29-13/h1-7H,8-9H2,(H,23,27)(H,24,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CZBHVOHMAVWYBM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)C(=O)NC3=NN=C(S3)SCC(=O)NC4=CC=C(C=C4)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H13F3N4O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

482.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.